Cas no 628-02-4 (Hexanamide)

Hexanamide Properties

Names and Identifiers

• hexanamide
• N-Caproamide
• Caproamide
• Capronamide
• Hexamide
• hexaneamide
• Hexylamide
• n-Hexanamide
• n-hexylamide
• Hexanoamide
• n-Capronamide
• n-Caproic amide
• Hexamide (VAN)
• hexanoic acid amide
• R0YX4OJ6TW
• ALBYIUDWACNRRB-UHFFFAOYSA-N
• Hexanamide, 98%
• DSSTox_CID_696
• DSSTox_RID_75741
• DSSTox_GSID_20696
• caproic amide
• hexanoic acid, amide
• Hexanoamide, 98%
• +Expand

• MDL： MFCD00008046
• InChIKey： ALBYIUDWACNRRB-UHFFFAOYSA-N
• Inchi： 1S/C6H13NO/c1-2-3-4-5-6(7)8/h2-5H2,1H3,(H2,7,8)
• SMILES： O=C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])N([H])[H]
• BRN： 1741923

Computed Properties

• Exact Mass: 115.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 115.099714
• Heavy Atom Count: 8
• Complexity: 70.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 43.1

Experimental Properties

• LogP: 1.75230
• PSA: 43.09000
• Refractive Index: 1.4200 (estimate)
• Boiling Point: 215.49°C (rough estimate)
• Melting Point: 98.0 to 101.0 deg-C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 102.2±18.4 °C
• Color/Form: White flake crystals.
• Stability/Shelf Life: Stable. Combustible. Incompatible with acids, bases, strong oxidizing agents.
• Solubility: Soluble in hot water \ ethanol \ ether \ chloroform \ benzene, slightly soluble in water
• Density: 0.9990

Hexanamide Security Information

• Symbol: GHS07
• RTECS：MN7875000
• WGK Germany：3
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Hexanamide Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides